Cas no 159945-01-4 (((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate)

• Product Name: ((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate
• CAS No: 159945-01-4
• Molecular Formula: C₁₁H₁₅O₆F₃
• Molecular Weight: 300.2284
• CID: 136652
• PubChem ID: 73553540

((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate Properties

Names and Identifiers

• ((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate
• a-D-Ribofuranoside, methyl 2-deoxy-2-(trifluoromethyl)-,diacetate (9CI)
• Methyl-2-deoxy-2-(trifluoromethyl)-α-D-ribofuranoside-diacetate
• Methyl 2-deoxy-2-(trifluoromethyl)-alpha-D-ribofuranoside diacetate
• 159945-01-4
• Methyl-2-deoxy-2-(trifluoromethyl)-alpha-D-arabinoFuranoside diacetate
• alpha-D-Ribofuranoside, methyl 2-deoxy-2-(trifluoromethyl)-, diacetate (9CI)
• [(2R,3S,4R,5S)-3-(ACETYLOXY)-5-METHOXY-4-(TRIFLUOROMETHYL)OXOLAN-2-YL]METHYL ACETATE

• InChIKey： FLMUHDLCWYXXHC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15F3O6/c1-5(15)18-4-7-9(19-6(2)16)8(11(12,13)14)10(17-3)20-7/h7-10H,4H2,1-3H3
• SMILES： C(OCC1C(OC(=O)C)C(C(F)(F)F)C(OC)O1)(=O)C

Computed Properties

• Exact Mass: 300.08207268g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 300.08207268g/mol
• Heavy Atom Count: 20
• Complexity: 370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),